Cas no 55304-10-4 (3-(3-Isopropylphenyl)-1,1-dimethylurea)

55304-10-4 structure
Product Name:3-(3-Isopropylphenyl)-1,1-dimethylurea
CAS No:55304-10-4
Molecular Formula:C12H18N2O
Molecular Weight:206.28412
CID:1078372
PubChem ID:15239457
3-(3-Isopropylphenyl)-1,1-dimethylurea Properties
Names and Identifiers
-
- 3-(3-Isopropylphenyl)-1,1-dimethylurea
- 1,1-dimethyl-3-(3-propan-2-ylphenyl)urea
- 55304-10-4
- SCHEMBL9292136
- N,N-Dimethyl-N'-[3-(propan-2-yl)phenyl]urea
- Urea, N,N-dimethyl-N'-[3-(1-methylethyl)phenyl]-
- DB-314490
- DTXSID80570377
-
- InChIKey: QWZWEJVCSVTACA-UHFFFAOYSA-N
- Inchi: InChI=1S/C12H18N2O/c1-9(2)10-6-5-7-11(8-10)13-12(15)14(3)4/h5-9H,1-4H3,(H,13,15)
- SMILES: CC(C)C1=CC(=CC=C1)NC(=O)N(C)C
Computed Properties
- Exact Mass: 206.14204
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Rotatable Bond Count: 2
- Monoisotopic Mass: 206.141913202g/mol
- Heavy Atom Count: 15
- Complexity: 214
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.7
- Topological Polar Surface Area: 32.3Ų
Experimental Properties
- PSA: 32.34
3-(3-Isopropylphenyl)-1,1-dimethylurea Suppliers
BEI JING XIN HENG YAN Technology Co., Ltd.
(CAS:55304-10-4)
MR./MRS.:WANG JING LI
Phone:13426091577
Email:ws@hibio-e.com
3-(3-Isopropylphenyl)-1,1-dimethylurea Related Literature
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Subhashree P. Dash,Alok K. Panda,Sagarika Pasayat,Rupam Dinda,Ashis Biswas,Edward R. T. Tiekink,Yogesh P. Patil,M. Nethaji,Werner Kaminsky,Subhadip Mukhopadhyay,Sujit K. Bhutia Dalton Trans., 2014,43, 10139-10156
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Ting Zhu,En Rong Koo RSC Adv., 2015,5, 1697-1704
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Ayaka Matsuzaki,Takahiro Masuko,Jun-ichi Kikuchi Dalton Trans., 2013,42, 6410-6416
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Jianqiang Huo,Donghui Yu,Haiqiang Li,Bingcai Luo,Navamoney Arulsamy RSC Adv., 2019,9, 39323-39331
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Zhong Lian,Min Shi Org. Biomol. Chem., 2012,10, 8048-8050
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M. A. K. Yousaf Shah,Yuzheng Lu,Naveed Mushtaq,Muhammad Yousaf,Sajid Rauf,Peter D. Lund,Bin Zhu Sustainable Energy Fuels, 2022,6, 3794-3805
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